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Compound of Interest

Compound Name:
2-(4-Chlorophenoxy)-2-

methylpropanamide

CAS No.: 5658-61-7

Cat. No.: B1197446 Get Quote

Executive Summary & Chemical Identity
2-(4-Chlorophenoxy)-2-methylpropanamide (commonly known as Clofibramide) is a primary

metabolite and structural analogue of the lipid-lowering agent Clofibrate. Unlike simple organic

waste, this compound contains a halogenated aromatic ring, rendering it resistant to standard

hydrolysis and biodegradation.

Critical Directive: Due to its halogen content (Chlorine) and environmental persistence, this

compound must be managed as Halogenated Hazardous Waste. Under no circumstances

should it be discharged into municipal sewage systems, as conventional water treatment plants

cannot effectively degrade chlorinated phenoxy compounds.
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Parameter Detail

Chemical Name 2-(4-Chlorophenoxy)-2-methylpropanamide

Synonym Clofibramide

CAS Number

Molecular Formula C₁₁H₁₄ClNO₂

Hazard Class (GHS) Acute Tox. 4 (Oral); Aquatic Chronic 3

Primary Risk

Persistent Organic Pollutant (POP)

characteristics; HCl generation upon

combustion.

Hazard Profiling & Disposal Logic
To ensure scientific integrity in our disposal protocols, we must understand the causality behind

the regulations.

The "Halogen Rule"
The presence of the chlorine atom on the phenoxy ring dictates the disposal path. When non-

halogenated organics are incinerated, they produce CO₂ and H₂O. However, burning

Clofibramide generates Hydrogen Chloride (HCl) gas.

Operational Impact: This waste cannot be sent to standard fuel-blending kilns used for non-

halogenated solvents (like acetone or ethanol). It requires High-Temperature Incineration

(HTI) with specific flue-gas scrubbing capabilities to neutralize acid gases and prevent the

formation of dioxins/furans.

Environmental Fate
Fibrate derivatives are notorious for their persistence in aquatic environments. They are often

detected as "micropollutants" in surface waters.

Self-Validating System: The protocol below includes a "Zero-Drain" verification step to

prevent bioaccumulation risks downstream.
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Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation
Objective: Prevent cross-contamination of non-halogenated waste streams (which increases

disposal costs and safety risks).

Determine State: Is the waste a neat solid or dissolved in a solvent?

Solvent Compatibility: If in solution, ensure the solvent is compatible with halogenated waste

streams (e.g., DCM, Chloroform). If dissolved in a non-halogenated solvent (e.g., Methanol),

the entire mixture must now be classified as Halogenated Solvent Waste.

Container Selection:

Solids: High-Density Polyethylene (HDPE) wide-mouth jar with a screw-top lid.

Liquids: Glass or HDPE carboy (Amber glass preferred if photosensitive, though

Clofibramide is relatively stable). Do not use metal cans due to potential corrosion from

hydrolysis byproducts over time.[1]

Phase 2: Packaging & Labeling
Objective: Ensure regulatory compliance (RCRA/CLP) and handler safety.

Labeling: Affix a hazardous waste label immediately upon the first addition of waste.

Primary Identifier: "HAZARDOUS WASTE - HALOGENATED."[2]

Constituents: List "2-(4-Chlorophenoxy)-2-methylpropanamide" explicitly. Do not use

abbreviations.

Hazard Checkbox: Mark "Toxic" and "Irritant."

Secondary Containment: Place the primary container into a secondary tray capable of

holding 110% of the volume to capture potential leaks.

Phase 3: Final Disposal (The Handover)
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Objective: Transfer custody to EH&S or licensed waste contractor.

Accumulation Time: Do not exceed 90 days (or 180 days depending on generator status) in

the Satellite Accumulation Area (SAA).

Disposal Code Assignment:

USA (RCRA): While not explicitly P- or U-listed, it is often coded as D001 (if ignitable

solvent used) or managed under general Halogenated Organic codes depending on the

solvent matrix.

EU (EWC):

Solid:07 05 13* (Solid wastes containing hazardous substances).

Liquid:07 05 04* (Other organic solvents, washing liquids and mother liquors -

Halogenated).

Visual Workflow: Decision Logic
The following diagram illustrates the decision matrix for disposing of Clofibramide, ensuring the

correct waste stream is selected based on physical state.
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Waste Generation:
2-(4-Chlorophenoxy)-2-methylpropanamide

Determine Physical State

Solid / Powder Residue

Solid

Dissolved in Solution

Liquid

Container: HDPE Wide-Mouth Jar
Label: 'Solid Hazardous Waste - Toxic'

Check Solvent Type

Stream: Halogenated Solvent Waste
(Even if solvent is non-halogenated)

Contains Halogens (e.g., DCM) Non-Halogenated (e.g., MeOH)

DESTINATION:
High-Temp Incineration

(w/ HCl Scrubbing)

Container: Glass/HDPE Carboy
Label: 'Halogenated Organic Waste'

Click to download full resolution via product page
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Figure 1: Decision tree for segregating Clofibramide waste. Note that mixing this compound

with non-halogenated solvents contaminates the entire mixture, requiring the "Halogenated"

disposal route.

Emergency Procedures (Spill Management)
In the event of a spill, immediate action is required to prevent environmental release.[3][4]

PPE: Wear nitrile gloves (minimum 0.11mm thickness), safety goggles, and a lab coat.

Containment:

Solid Spill: Do not dry sweep if dust generation is likely. Use a HEPA vacuum or wet-wipe

method.

Liquid Spill: Adsorb with Vermiculite or Universal Absorbent Pads. Do not use combustible

materials like sawdust (potential reaction with oxidizers if present in the matrix).

Cleanup: Place all contaminated absorbents into the Solid Hazardous Waste container.

Decontamination: Wash the surface with a dilute surfactant solution. Collect this wash water

into the Liquid Halogenated Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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